2',4'-Dichloro-2-imidazole acetophenone
Overview
Description
2',4'-Dichloro-2-imidazole acetophenone, also known as this compound, is a useful research compound. Its molecular formula is C11H8Cl2N2O and its molecular weight is 255.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Remediation
1-(2,4-Dichlorophenyl)-2-(1H-imidazol-2-yl)ethanone is a compound that could be theoretically applied in environmental remediation, specifically in the degradation of organic pollutants in wastewater. The enzymatic treatment using oxidoreductive enzymes, in the presence of redox mediators, has shown potential in enhancing the degradation efficiency of recalcitrant compounds. Enzymes such as laccases and peroxidases have been utilized for this purpose, targeting a range of aromatic compounds present in industrial effluents. Redox mediators like 1-hydroxybenzotriazole and violuric acid significantly improve the substrate range and degradation efficiency, potentially including compounds structurally related to 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-2-yl)ethanone (Husain & Husain, 2007).
Antimicrobial and Antifungal Applications
Imidazole derivatives, including compounds structurally similar to 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-2-yl)ethanone, have been extensively reviewed for their antimicrobial and antifungal activities. These compounds serve as key intermediates in the pharmaceutical industry for the synthesis of drugs targeting fungal infections and other microbial diseases. The broad spectrum of biological activity is attributed to the imidazole ring, making it a crucial component in developing new therapeutic agents (Iradyan et al., 2009).
Agricultural Chemicals
The structural features of 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-2-yl)ethanone suggest its potential application in the development of herbicides and pesticides. Compounds with dichlorophenyl and imidazole components are of interest due to their potential bioactivity. For instance, 2,4-Dichlorophenoxyacetic acid (2,4-D), although not the same, shares some structural resemblance and is widely used in agriculture to control broadleaf weeds. The environmental behavior, degradation, and impact on non-target organisms of such chemicals are crucial areas of study to ensure sustainable agricultural practices and minimize ecological risks (Islam et al., 2017).
Properties
IUPAC Name |
1-(2,4-dichlorophenyl)-2-(1H-imidazol-2-yl)ethanone | |
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InChI |
InChI=1S/C11H8Cl2N2O/c12-7-1-2-8(9(13)5-7)10(16)6-11-14-3-4-15-11/h1-5H,6H2,(H,14,15) | |
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InChI Key |
QVIVQEVJZWBMCS-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C(=O)CC2=NC=CN2 | |
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Molecular Formula |
C11H8Cl2N2O | |
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DSSTOX Substance ID |
DTXSID40622861 | |
Record name | 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-2-yl)ethan-1-one | |
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Molecular Weight |
255.10 g/mol | |
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CAS No. |
252950-14-4 | |
Record name | 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-2-yl)ethan-1-one | |
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